Synthesis of 2-substituted bicyclo[1.1.0]butanes via zincocyclopropanation using bromoform as the carbenoid precursor†

Chemical Communications Pub Date: 2023-04-14 DOI: 10.1039/D3CC00335C

Abstract

Through a revisited Simmons–Smith type zincocyclopropanation using bromoform as the carbenoid source, the synthesis of 2-, 2,2- and 2,4-substituted bicyclo[1.1.0]butanes is reported. Few antecedents of the derivatives have yet been described. Ultimately, the underexplored scaffolds exhibited a complete discrepency of reactivity.

Graphical abstract: Synthesis of 2-substituted bicyclo[1.1.0]butanes via zincocyclopropanation using bromoform as the carbenoid precursor
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